Cas no 2639409-75-7 (tert-butyl 5-amino-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-amino-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2639409-75-7
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 5664718
• PubChem ID: 165903220
• Update Time: 2025-06-23

tert-butyl 5-amino-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639409-75-7
• tert-butyl 5-amino-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate
• EN300-27732699

• Inchi： 1S/C14H18N4O2/c1-9-6-5-7-10(8-9)18-12(15)11(16-17-18)13(19)20-14(2,3)4/h5-8H,15H2,1-4H3
• InChI Key： IQMBWPULOMOFJU-UHFFFAOYSA-N
• SMILES： O(C(C1=C(N)N(C2C=CC=C(C)C=2)N=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.14297583g/mol
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 5-amino-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate

Professional Introduction to Tert-butyl 5-amino-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2639409-75-7)

Tert-butyl 5-amino-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2639409-75-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the triazole class, which is well-known for its diverse applications in medicinal chemistry due to its unique structural and functional properties. The presence of both amino and carboxylate functional groups, along with a tert-butyl substituent, makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores.

The tert-butyl group in the molecule enhances its stability and reactivity, making it an ideal candidate for further chemical modifications. This stability is particularly useful in multi-step synthetic pathways where harsh reaction conditions are often employed. Additionally, the combination of a methylphenyl ring and a triazole core provides a rich scaffold for exploring various biological activities. Recent studies have highlighted the potential of such structures in developing novel therapeutic agents.

In the realm of drug discovery, the 5-amino group serves as a crucial site for further functionalization. This amino group can be easily modified through various chemical reactions such as acylation, alkylation, or coupling with other bioactive molecules. These modifications are essential for fine-tuning the pharmacological properties of the compound, including its solubility, bioavailability, and target specificity. The carboxylate group also contributes to the molecule's versatility by allowing for salt formation and enhancing its solubility in aqueous environments.

The structural motif of 1H-1,2,3-triazole is particularly interesting due to its presence in numerous biologically active compounds. Triazoles have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a methylphenyl ring into this structure further expands its potential applications by introducing aromaticity and electronic properties that can influence binding interactions with biological targets. This combination has led to several promising candidates in early-stage drug development pipelines.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like tert-butyl 5-amino-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors involved in critical biological pathways. For instance, preliminary data suggests that it may exhibit inhibitory activity against certain kinases and proteases, which are often implicated in diseases such as cancer and inflammation.

The synthesis of this compound involves several key steps that highlight its complexity and the expertise required to produce it on an industrial scale. The initial step typically involves the formation of the triazole ring through a condensation reaction between a suitable azide derivative and an aldehyde or ketone. This step is followed by functionalization at the 5-position using an amino group-bearing reagent. The final step involves introducing the tert-butyl ester group at the 4-position of the triazole ring.

The choice of starting materials and reaction conditions plays a critical role in determining the yield and purity of the final product. Researchers have explored various catalytic systems to optimize these reactions, including transition metal catalysts that can facilitate multiple steps in a single reaction vessel. These advances not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

The pharmaceutical industry has shown considerable interest in developing new analogs of tert-butyl 5-amino-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate due to its promising preclinical data. Several companies are currently engaged in synthesizing derivatives with enhanced pharmacological profiles using structure-activity relationship (SAR) studies as a guide. These studies involve systematically modifying different parts of the molecule to identify which changes lead to improved efficacy or reduced toxicity.

The use of high-throughput screening (HTS) technologies has further accelerated the discovery process by allowing researchers to test thousands of compounds against various biological targets within a short period. This approach has led to several hits that warrant further investigation in vitro and in vivo. Tert-butyl 5-amino-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate is one such hit that has generated excitement within the scientific community due to its unique combination of structural features.

In conclusion, tert-butyl 5-amino-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2639409-75-7) represents a significant advancement in pharmaceutical chemistry. Its versatile structure and functional groups make it an excellent candidate for developing novel therapeutic agents targeting various diseases. With ongoing research focused on optimizing its synthesis and exploring its biological activity, this compound is poised to play a crucial role in future drug development efforts.